Cas no 2171833-75-1 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-2-yl}acetic acid
• CAS No: 2171833-75-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6035278
• PubChem ID: 165503083
• Update Time: 2025-10-28

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-2-yl}acetic acid
• 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-2-yl}acetic acid
• EN300-1484175
• 2171833-75-1

• Inchi： 1S/C27H32N2O6/c1-18(7-6-12-25(30)29-13-14-34-19(16-29)15-26(31)32)28-27(33)35-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CKGBVBZUGPSWBM-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-2-yl}acetic acid

Compound CAS No. 2171833-75-1: 2-{4-[5-(9H-Fluoren-9-ylmethoxycarbonylamino)hexanoyl]morpholin-2-yl}acetic Acid

The compound with CAS number 2171833-75-1, known as 2-{4-[5-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoyl]morpholin-2-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising applications in therapeutic interventions. Recent studies have highlighted its role in targeting specific biological pathways, making it a subject of interest for researchers in the pharmaceutical industry.

The molecular structure of this compound is characterized by the presence of a morpholine ring, which is a six-membered heterocyclic structure containing oxygen and nitrogen atoms. Attached to the morpholine ring is a hexanoyl group, which further incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may have been synthesized using techniques commonly employed in peptide chemistry. The terminal acetic acid group adds to the molecule's functional diversity, potentially influencing its pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound, with studies exploring its stability under various conditions and its potential for bioavailability. The Fmoc group, being photolabile, plays a crucial role in controlling the release of active compounds in certain drug delivery systems. This feature makes it particularly valuable in the development of targeted therapies where controlled release is essential.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests its utility in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. Researchers have also investigated its compatibility with existing drug delivery systems, highlighting its potential for formulation into tablets, capsules, or injectable solutions.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the morpholine ring, the attachment of the hexanoyl chain, and the incorporation of the Fmoc group. Advanced purification techniques such as chromatography and crystallization are typically employed to isolate the final product.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

In conclusion, CAS No. 2171833-75-1 represents a cutting-edge molecule with significant potential in drug development. Its unique structural features and functional groups make it a valuable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to uncover its full range of applications, this compound stands at the forefront of advancements in medicinal chemistry.